Cas no 24317-96-2 (Ethyl 2-benzoylpentanoate)

Ethyl 2-benzoylpentanoate structure
Ethyl 2-benzoylpentanoate structure
Product Name:Ethyl 2-benzoylpentanoate
CAS No:24317-96-2
MF:C14H18O3
MW:234.290924549103
MDL:MFCD19302967
CID:288790
Update Time:2025-04-19

Ethyl 2-benzoylpentanoate Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanoic acid, b-oxo-a-propyl-, ethyl ester
    • ethyl 2-benzoylpentanoate
    • (+-)-3-Oxo-2-propyl-3-phenyl-propionsaeure-aethylester
    • 2-Benzoyl-valeriansaeure-aethylester
    • 2-benzoyl-valeric acid ethyl ester
    • 2-Propyl-2-benzoyl-essigsaeure-ethylester
    • 2-propyl-3-oxo-3-phenylpropionic acid ethyl ester
    • AC1L5JLA
    • AC1Q5ES8
    • AR-1I8317
    • CTK4F3375
    • ethyl 2-benzoylvalerate
    • NSC71618
    • Ethyl 2-benzoylpentanoate
    • MDL： MFCD19302967
    • Inchi： 1S/C14H18O3/c1-3-8-12(14(16)17-4-2)13(15)11-9-6-5-7-10-11/h5-7,9-10,12H,3-4,8H2,1-2H3
    • InChI Key： VGSIFKKEDZIPEN-UHFFFAOYSA-N
    • SMILES： O(CC)C(C(C(C1C=CC=CC=1)=O)CCC)=O

Computed Properties

  • Exact Mass: 234.12564
  • Monoisotopic Mass: 234.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • Density: 1.046
  • Boiling Point: 313°C at 760 mmHg
  • Flash Point: 133.5°C
  • Refractive Index: 1.499
  • PSA: 43.37
  • LogP: 2.84870

Ethyl 2-benzoylpentanoate Pricemore >>

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Ethyl 2-benzoylpentanoate Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:24317-96-2)Ethyl 2-benzoylpentanoate
Order Number:A1149987
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 23:11
Price ($):2020.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:24317-96-2)Ethyl 2-benzoylpentanoate
A1149987
Purity:99%
Quantity:25g
Price ($):2020.0
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